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Cat. No.: B1215911

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the bioaccumulation of Polychlorinated

Biphenyl (PCB) congener 138 in aquatic ecosystems. Due to its lipophilic nature and resistance

to degradation, PCB 138 is a persistent environmental contaminant that poses a significant

threat to aquatic life and, subsequently, human health through the food chain. This document

details its accumulation in various trophic levels, outlines the experimental protocols for its

detection, and explores the molecular signaling pathways it disrupts.

Introduction to PCB 138
PCB 138, or 2,2',3,4,4',5'-hexachlorobiphenyl, is a member of the polychlorinated biphenyl

family of man-made organic chemicals. Historically used in a wide range of industrial

applications, PCBs have become ubiquitous environmental pollutants. Their chemical stability

and high lipid solubility contribute to their persistence and bioaccumulation in the fatty tissues

of organisms.[1] This leads to biomagnification, where concentrations increase at successively

higher levels in the food chain.[1][2]
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Quantitative Data on PCB 138 Bioaccumulation
The following tables summarize the concentrations of PCB 138 reported in various components

of aquatic ecosystems. Concentrations are presented in nanograms per gram (ng/g) on a lipid

weight (lw) or dry weight (dw) basis to allow for comparison across different organisms and

tissues with varying lipid content.

Table 1: PCB 138 Concentrations in Lower Trophic Levels

Organism/Matr
ix

Location
Concentration
(ng/g)

Basis Reference

Zooplankton Lake Iseo, Italy
~1-2 (ratio to

fish)
Not specified [3]

Plankton (60–

200 µm)

Bay of Marseille,

France

14.2 - 88.1

(ΣPCB7)
dw [4][5]

Plankton (200–

500 µm)

Bay of Marseille,

France

14.2 - 88.1

(ΣPCB7)
dw [4][5]

Plankton (500–

1000 µm)

Bay of Marseille,

France

14.2 - 88.1

(ΣPCB7)
dw [4][5]

Note: Data for individual PCB 138 concentrations in phytoplankton were not readily available in

the reviewed literature. The data for plankton from the Bay of Marseille represents the sum of

seven PCB congeners (CB 18, 52, 101, 118, 138, 153, 180).

Table 2: PCB 138 Concentrations in Fish
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Species Tissue Location
Concentrati
on (ng/g)

Basis Reference

P.

magdaleniatu

m

Muscle
Cauca River,

Colombia
74 (mean) ww [6]

Goldspot

seabream
Muscle

Qilianyu

Island, South

China Sea

85.1 ± 12.6

(ΣPCBs)
lw [7]

Peacock

grouper
Muscle

Qilianyu

Island, South

China Sea

54.7 ± 10.1

(ΣPCBs)
lw [7]

Striated

surgeonfish
Muscle

Qilianyu

Island, South

China Sea

32.4 ± 9.0

(ΣPCBs)
lw [7]

Japan

surgeonfish
Muscle

Qilianyu

Island, South

China Sea

30.6 ± 7.8

(ΣPCBs)
lw [7]

Note: ww = wet weight. Some studies reported the sum of multiple PCBs, which is indicated in

the table.

Table 3: PCB 138 Concentrations in Marine Mammals

Species Tissue Location
Concentrati
on (ng/g)

Basis Reference

Killer whale Blubber
West

Antarctica

250 - 1,600

(ΣPCBs)
lipid [8]

Seals Blubber
West

Antarctica

Not specified

(PCB 138

was a

dominant

congener)

lipid [8]
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Table 4: PCB 138 Concentrations in Sediment

Location
Concentration
(ng/g)

Basis Reference

OSPAR Maritime Area
Below EAC (except

for CB118)
Not specified [3]

Houston Ship

Channel, USA

4.18 to 4601 (Total

PCBs)
dw [9]

Raritan River Estuary,

USA

up to 20 (for individual

congeners)
Not specified [10]

Note: EAC = Ecotoxicological Assessment Criteria.

Experimental Protocols
The accurate quantification of PCB 138 in environmental and biological samples is critical for

assessing bioaccumulation. The following sections detail the common methodologies employed

in the cited research.

Sample Collection and Preparation
Biota: Fish and invertebrate samples are typically collected, and muscle tissue or whole

organisms are homogenized. For lipid-rich tissues, a lipid determination step is crucial for

normalizing PCB concentrations.

Sediment: Sediment cores are collected, and the top layers, representing recent deposition,

are often sectioned for analysis. Samples are typically freeze-dried and sieved to ensure

homogeneity.

Water: Water samples are collected in cleaned glass bottles. Due to the low solubility of

PCBs in water, large volumes are often required, and solid-phase extraction (SPE) may be

used to concentrate the analytes.

Extraction
The goal of extraction is to isolate PCBs from the sample matrix. Common methods include:
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Soxhlet Extraction: A classic and robust method involving continuous extraction with an

organic solvent (e.g., hexane/acetone mixture).[11]

Pressurized Fluid Extraction (PFE) / Accelerated Solvent Extraction (ASE): A faster method

that uses elevated temperatures and pressures to increase extraction efficiency.[12]

Solid-Phase Extraction (SPE): Primarily used for water samples, where PCBs are adsorbed

onto a solid sorbent and then eluted with a solvent.[13]

Cleanup
Crude extracts contain co-extracted substances (e.g., lipids, pigments) that can interfere with

instrumental analysis. Cleanup procedures are therefore essential.

Gel Permeation Chromatography (GPC): Separates PCBs from larger molecules like lipids

based on size.

Silica Gel/Florisil Chromatography: Uses adsorption chromatography to separate PCBs from

more polar interferences.[11]

Sulfuric Acid Treatment: Used to remove lipids, although it can degrade certain PCB

congeners.

Instrumental Analysis: Gas Chromatography-Mass
Spectrometry (GC-MS/MS)
High-resolution gas chromatography coupled with tandem mass spectrometry (GC-MS/MS) is

the preferred method for the quantification of individual PCB congeners.[7]

Gas Chromatograph (GC) Parameters:

Column: A non-polar capillary column (e.g., DB-5ms) is typically used to separate the PCB

congeners.

Oven Temperature Program: A programmed temperature gradient is employed to ensure

the separation of different congeners. A typical program might start at a lower temperature

(e.g., 60°C), ramp up to a higher temperature (e.g., 300°C), and hold for a period.[14]
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Injector: Splitless injection is commonly used for trace analysis.

Mass Spectrometer (MS/MS) Parameters:

Ionization: Electron ionization (EI) is standard.

Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and

sensitivity, where specific precursor-to-product ion transitions for PCB 138 are monitored.

Quantification: Isotope dilution using 13C-labeled PCB 138 as an internal standard is the

most accurate method for quantification, as it corrects for losses during sample preparation

and analysis.[15]

Signaling Pathways Disrupted by PCB 138
PCB 138 is known to act as an endocrine disruptor, primarily by interfering with steroid

hormone signaling pathways. In fish, one of the key targets is the androgen receptor (AR).

Androgen Receptor Signaling Pathway
The androgen receptor is a ligand-activated transcription factor that plays a crucial role in male

sexual development and reproductive function in fish.[16] The binding of androgens, such as

testosterone, to the AR initiates a signaling cascade that regulates the expression of target

genes.
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Caption: Androgen Receptor Signaling Pathway and PCB 138 Interference.

Disruption by PCB 138
Studies have shown that PCB 138 can act as an anti-androgen. This means it can bind to the

androgen receptor, but instead of activating it, it blocks the binding of natural androgens. This

antagonistic action can lead to the dysregulation of androgen-responsive genes.

The downstream consequences of this disruption can include:

Altered Steroidogenesis: The synthesis of steroid hormones, which is regulated by androgen

signaling, can be impaired. This can have cascading effects on reproductive health and

development.

Dysregulated Calcium Signaling: Androgen signaling is also linked to the regulation of

intracellular calcium levels. Disruption of this pathway by PCB 138 could interfere with

numerous cellular processes that are dependent on calcium as a second messenger.

Conclusion
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PCB 138 is a significant and persistent contaminant in aquatic ecosystems, bioaccumulating to

high concentrations in organisms at the top of the food web. Its ability to disrupt critical

endocrine signaling pathways, such as the androgen receptor pathway, highlights its potential

to cause adverse health effects in aquatic wildlife. The data and protocols presented in this

guide provide a foundation for researchers and professionals to further investigate the impacts

of PCB 138 and to develop strategies for monitoring and mitigating its effects in the

environment. Further research is needed to fully elucidate the concentration of PCB 138 in

primary producers and to detail the complete signaling cascades affected by this congener in

various aquatic species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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